4-Dimethylaminopyridine hydrochloride

• Molecular Formula: C7H11ClN2
• Molecular Weight: 158.63 g/mol
• IUPAC Name: N,N-dimethylpyridin-4-amine;hydrochloride
• InChI: InChI=1S/C7H10N2.ClH/c1-9(2)7-3-5-8-6-4-7;/h3-6H,1-2H3;1H
• InChI Key: NNRDTRXBVBOCAG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=NC=C1.Cl

Description

4-Dimethylaminopyridine hydrochloride is a useful research compound. Its molecular formula is C7H11ClN2 and its molecular weight is 158.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A process for the preparation of the compound of Formula I ##STR10## which comprises Step (a) treating the compound of Formula Va ##STR11## with thionyl chloride in the presence of a 4-N,N'-disubstituted aminopyridine selected from the group consisting of 4-(4-methyl-1-piperidinyl)pyridine; 4-(4-methyl-1-piperidinyl)pyridine hydrochloride; 4-dimethylaminopyridine; and 4-dimethylaminopyridine hydrochloride and a solvent to afford the compound of Formula IVa; ##STR12## Step (b) treating the compound of Formula IVa with sodium isopropoxide in a solvent followed by saponification with a base to afford the compound of Formula III; ##STR13## Step (c) treating the compound of Formula III in a solvent with thionyl chloride and pyridine in a solvent and subsequently adding 5-aminotetrazole and triethylamine in a solvent to afford the compound of Formula II; ##STR14## Step (d) treating the compound of Formula II with sodium hydroxide solution in a solvent to afford the compound of Formula I.